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Compound of Interest

Compound Name: Riboflavin 5-phosphate sodium

Cat. No.: B1680621

Introduction

Riboflavin 5'-phosphate sodium, also known as flavin mononucleotide (FMN) sodium, is the
physiologically active form of Riboflavin (Vitamin B2).[1] It functions as a crucial coenzyme in a
multitude of redox reactions essential for cellular metabolism, including energy production from
carbohydrates, fats, and proteins.[1] Unlike riboflavin, which requires enzymatic conversion to
its active form, riboflavin 5'-phosphate sodium is readily bioavailable, making it a valuable
compound in pharmaceutical and nutraceutical applications.[1][2] This technical guide provides
an in-depth overview of the chemical synthesis of riboflavin 5'-phosphate sodium, focusing on
the prevalent methodologies, experimental protocols, and critical process parameters.

Core Synthesis Pathway: Phosphorylation of
Riboflavin

The industrial production of riboflavin 5'-phosphate sodium is predominantly achieved through
the chemical phosphorylation of riboflavin. The most common and economically viable method
utilizes phosphorus oxychloride (POCIs) as the phosphorylating agent in an organic solvent.[3]
[4][5] The overall process can be segmented into three primary stages: esterification,
hydrolysis, and neutralization, followed by purification.

A summary of the primary chemical synthesis routes is outlined below:
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Phosphorylating _
Route Key Intermediates Notes
Agent
The most common
industrial method.
) ) ) Involves the direct
Route 1 (Direct Phosphorus Riboflavin 5'- ) ) ]
) ) reaction of riboflavin
Phosphorylation) Oxychloride (POCIs) phosphate

with POCIs, followed
by hydrolysis and

neutralization.[3]

Route 2 (Cyclic

Intermediate)

Phosphorus
Oxychloride (POCIs)

Riboflavin 4',5'-cyclic

phosphorochloridate

A variation of the
POCIs method where
a cyclic intermediate
is formed and then
hydrolyzed.[3]

Route 3 (Alternative
Phosphorylating
Agent)

Pyrophosphoric Acid

Riboflavin 5'-
phosphate

Aless common
method involving the
reaction of riboflavin
with pyrophosphoric
acid.[6]

This guide will focus on the most prevalent method, direct phosphorylation using phosphorus

oxychloride.

Logical Workflow of Riboflavin 5'-Phosphate Sodium

Synthesis
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Caption: General workflow for the synthesis and purification of Riboflavin 5'-phosphate sodium.

Detailed Experimental Protocol

The following protocol is a synthesized representation based on common industrial practices
described in the literature.[3][4][5][7][8] Specific quantities and conditions may vary based on

patented processes.
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Materials and Reagents

Typical Molar Ratio

Reagent Purpose (relative to Notes
Riboflavin)
Riboflavin Starting Material 1
Phosphorus ) Excess is used to
) Phosphorylating Agent 1.2-4.5 ] i
Oxychloride (POCIs) drive the reaction.
o Acts as a catalyst and
Pyridine Catalyst/Solvent 4 )
acid scavenger.[8]
Acetonitrile / y- Provides a medium for
Solvent -

Butyrolactone

the reaction.[3][4]

Hydrochloric Acid
(HCI)

Acidification (for

hydrolysis)

Used in some
protocols to facilitate

hydrolysis.[7]

Sodium Hydroxide
(NaOH)

Neutralization

As needed to reach

target pH

Used to form the

sodium salt.

Purified Water

Hydrolysis & Washing

Methanol/Ethanol

Washing/Crystallizatio

n

Used for washing the

final product.

Step-by-Step Procedure

1.

Esterification (Phosphorylation)

To a reaction vessel, add the organic solvent (e.g., acetonitrile or y-butyrolactone) and

catalyst (e.g., pyridine).[3][7]

Cool the mixture to a temperature range of 0-10°C.[8]

Slowly add phosphorus oxychloride to the cooled mixture while maintaining the temperature.

Add riboflavin to the reaction mixture.
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Allow the reaction to proceed for several hours (e.g., 16 hours) at a controlled temperature
(e.g., 15°C).[7]

. Hydrolysis

The reaction mixture, containing the phosphorylated intermediate, is then subjected to
hydrolysis.

This can be achieved by adding the reaction mixture to a significant volume of heated water
(80-100°C).[4][5]

The temperature of the hydrolysis mixture is maintained at 80-95°C for a short duration (1-10
minutes) to ensure complete hydrolysis of any remaining phosphorus oxychloride and the
cyclic phosphate intermediate.[4][5]

Some protocols may involve acidification with hydrochloric acid at a lower temperature (e.g.,
50°C) for a longer period.[7]

. Neutralization and Salification
After hydrolysis, the acidic solution is cooled to below 40°C.[4][5]

A solution of sodium hydroxide (e.g., 20-25% w/v) is slowly added to neutralize the mixture
and form the sodium salt of riboflavin 5'-phosphate.[5][7][8]

The pH is carefully adjusted to a target range of 5.5 to 6.0, which is optimal for the
precipitation of the monosodium salt.[4][5][8]

. Isolation and Purification
The resulting slurry is cooled further (e.g., to 5°C) to promote complete crystallization.[7]
The precipitated riboflavin 5'-phosphate sodium is collected by filtration.[3][7]

The filter cake is washed with cold water and/or an organic solvent like methanol or ethanol
to remove impurities.[5]

The purified product is then dried under vacuum to yield the final, stable powder.[3]
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Caption: Simplified chemical pathway of Riboflavin 5'-phosphate sodium synthesis.

Critical Process Parameters and Quality Control

The yield and purity of the final product are highly dependent on the strict control of several
parameters:

o Temperature: Low temperatures during the esterification step are crucial to control the
reactivity of phosphorus oxychloride and improve the selectivity for the 5-hydroxyl group.
Conversely, elevated temperatures during hydrolysis are necessary to break down the
intermediate and excess phosphorylating agent.
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e Molar Ratios: The ratio of phosphorus oxychloride to riboflavin is a key factor influencing the
reaction efficiency and the formation of byproducts such as isomeric monophosphates and
polyphosphates.[9]

e pH Control: Precise pH adjustment during neutralization is critical for the selective
precipitation of the monosodium salt and for the stability of the final product.[4][5]

o Purity of Reactants: The purity of the starting riboflavin and other reagents directly impacts
the purity of the final product.

Quality control of the final product typically involves techniques such as HPLC for purity and
content analysis, and fluorometry to determine the concentration of riboflavin and its
derivatives.[10]

Conclusion

The chemical synthesis of riboflavin 5'-phosphate sodium, primarily through the
phosphorylation of riboflavin with phosphorus oxychloride, is a well-established industrial
process.[3] Success in producing a high-purity, high-yield product hinges on the precise control
of reaction conditions, particularly temperature, reactant ratios, and pH. The detailed
understanding of this synthesis process is vital for researchers and professionals in drug
development and manufacturing to ensure the quality and efficacy of this essential biological
cofactor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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